Cas no 42191-01-5 (2-(4-Chlorophenyl)Sulfanyl-5-Nitrobenzenecarbaldehyde)

• Product Name: 2-(4-Chlorophenyl)Sulfanyl-5-Nitrobenzenecarbaldehyde
• CAS No: 42191-01-5
• MF: C₁₃H₈ClNO₃S
• MW: 293.725521087646
• MDL: MFCD00173718
• CID: 328070
• PubChem ID: 3520536
• Update Time: 2025-08-05

2-(4-Chlorophenyl)Sulfanyl-5-Nitrobenzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-[(4-chlorophenyl)thio]-5-nitro-
• 2-[(4-Chlorophenyl)sulfanyl]-5-nitrobenzenecarbaldehyde
• 5-NITRO-2-(4-CHLOROPHENYLTHIO)BENZALDEHYDE
• 2-[(4-chlorophenyl)sulfanyl]-5-nitrobenzaldehyde
• AC1MRMU7
• AG-A-30665
• CTK4I5824
• JS-005C
• MolPort-001-760-433
• SBB002343
• MFCD00173718
• 2-(4-chlorophenyl)sulfanyl-5-nitrobenzaldehyde
• CS-0358360
• FT-0639770
• 2-((4-Chlorophenyl)thio)-5-nitrobenzaldehyde
• SCHEMBL6922508
• AKOS005073083
• 42191-01-5
• 2-(4-chlorophenylthio)-5-nitrobenzaldehyde
• Brominepentafluoride
• DTXSID40393266
• DB-050870
• 2-(4-Chlorophenyl)Sulfanyl-5-Nitrobenzenecarbaldehyde

• MDL： MFCD00173718
• Inchi： 1S/C13H8ClNO3S/c14-10-1-4-12(5-2-10)19-13-6-3-11(15(17)18)7-9(13)8-16/h1-8H
• InChI Key： TVVNZBSLUREFJN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC(=CC=1C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 292.991
• Monoisotopic Mass: 292.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 451.5°Cat760mmHg
• Flash Point: 226.8°C
• Refractive Index: 1.675
• PSA: 88.19000
• LogP: 4.73510

2-(4-Chlorophenyl)Sulfanyl-5-Nitrobenzenecarbaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(4-Chlorophenyl)Sulfanyl-5-Nitrobenzenecarbaldehyde

2-(4-Chlorophenyl)Sulfanyl-5-Nitrobenzenecarbaldehyde: A Comprehensive Overview

The compound 2-(4-Chlorophenyl)Sulfanyl-5-Nitrobenzenecarbaldehyde, identified by the CAS No. 42191-01-5, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a sulfanyl group attached to a 4-chlorophenyl ring and a nitro group on the benzenecarbaldehyde moiety. The combination of these functional groups makes it a versatile compound with potential applications in various areas of research and industry.

Recent studies have highlighted the importance of this compound in drug discovery and development. The sulfanyl group, also known as a thioether group, is known to enhance the stability and bioavailability of molecules. In combination with the nitro group, which is often associated with anti-inflammatory and anti-cancer properties, this compound has shown promising results in preclinical trials. Researchers have explored its potential as an anti-cancer agent, particularly in targeting specific pathways involved in tumor growth and metastasis.

The synthesis of 2-(4-Chlorophenyl)Sulfanyl-5-Nitrobenzenecarbaldehyde involves a multi-step process that includes nucleophilic substitution and oxidation reactions. The use of advanced synthetic techniques has allowed for higher yields and better purity, making it more accessible for research purposes. The compound's structure has also been studied using modern analytical tools such as NMR spectroscopy and X-ray crystallography, providing insights into its conformational flexibility and intermolecular interactions.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The presence of the sulfanyl group imparts unique electronic properties to the molecule, making it a candidate for use in organic electronics. Researchers have explored its potential as a component in organic semiconductors and light-emitting diodes (OLEDs), where its electronic properties could enhance device performance.

The environmental impact of 2-(4-Chlorophenyl)Sulfanyl-5-Nitrobenzenecarbaldehyde has also been a topic of interest. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it could be safely integrated into industrial processes without posing significant environmental risks. However, further research is needed to fully understand its ecological footprint and potential for bioaccumulation.

From a structural perspective, the compound's molecular weight is approximately 308 g/mol, with a melting point of around 160°C. Its solubility in common solvents such as dichloromethane and ethanol has been determined experimentally, providing valuable information for its handling and storage in laboratory settings.

In conclusion, 2-(4-Chlorophenyl)Sulfanyl-5-Nitrobenzenecarbaldehyde (CAS No. 42191-01-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and analytical techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the advancement of science and technology.